Cas no 4390-78-7 (Propionyl cyanide)

Propionyl cyanide structure
Propionyl cyanide structure
Product Name:Propionyl cyanide
CAS No:4390-78-7
MF:C4H5NO
MW:83.0886008739471
CID:2620534
PubChem ID:521151
Update Time:2025-04-21

Propionyl cyanide Chemical and Physical Properties

Names and Identifiers

    • JQLHQBWQAFDAGK-UHFFFAOYSA-N
    • propionyl cyanide
    • 2-oxobutyronitrile
    • AT45465
    • Alpha-oxobutyronitrile
    • Propionylcyanid
    • AKOS017518344
    • .BETA.-OXOBUTYRONITRILE
    • UNII-X4AU54JC7G
    • X4AU54JC7G
    • beta-Oxobutyronitrile
    • 2-oxo-butyronitrile
    • 4390-78-7
    • Butanenitrile, 2-oxo-
    • Propionyl cyanide
    • Inchi: 1S/C4H5NO/c1-2-4(6)3-5/h2H2,1H3
    • InChI Key: JQLHQBWQAFDAGK-UHFFFAOYSA-N
    • SMILES: O=C(C#N)CC

Computed Properties

  • Exact Mass: 83.037113783Da
  • Monoisotopic Mass: 83.037113783Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 97.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 40.9Ų
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